6-Chloro-4-ethoxynicotinic acid

Specification

• CAS No.: 887572-34-1
• Molecular Formula: C8H8ClNO3
• Molecular Weight: 201.61 g/mol
• IUPAC Name: 6-chloro-4-ethoxypyridine-3-carboxylic acid
• Standard InChI: InChI=1S/C8H8ClNO3/c1-2-13-6-3-7(9)10-4-5(6)8(11)12/h3-4H,2H2,1H3,(H,11,12)
• Standard InChI Key: KCYIQGBNKNCDNM-UHFFFAOYSA-N
• SMILES: CCOC1=CC(=NC=C1C(=O)O)Cl
• Canonical SMILES: CCOC1=CC(=NC=C1C(=O)O)Cl

Introduction

6-Chloro-4-ethoxynicotinic acid, also known as 6-Chloro-4-ethoxy-3-pyridinecarboxylic acid, is a compound with the CAS number 887572-34-1. It has a molecular formula of C8H8ClNO3 and a molecular weight that is not explicitly listed in the available sources. This compound is a derivative of nicotinic acid and is widely used in various fields, including pharmaceutical development, agricultural chemicals, biochemical research, material science, and analytical chemistry.

Pharmaceutical Development

6-Chloro-4-ethoxynicotinic acid serves as a key intermediate in the synthesis of pharmaceuticals, particularly those targeting bacterial infections and inflammation. Its role in drug development highlights its importance in creating compounds with therapeutic potential.

Agricultural Chemicals

In agriculture, this compound is used to enhance the effectiveness of herbicides and fungicides, contributing to improved crop yields. Its application in agrochemicals underscores its utility in plant protection and crop management.

Biochemical Research

The compound is valuable in studying enzyme inhibition and metabolic pathways, aiding researchers in understanding disease mechanisms. This application is crucial for advancing knowledge in biochemistry and pharmacology.

Material Science

It finds applications in developing new materials with specific properties, such as improved thermal stability and chemical resistance. This highlights its potential in materials engineering.

Analytical Chemistry

6-Chloro-4-ethoxynicotinic acid is utilized in various analytical methods, including chromatography, for the detection and quantification of other compounds. Its role in analytical chemistry emphasizes its utility in laboratory settings.

Safety and Handling

Safety Data Sheets (SDS) for 6-Chloro-4-ethoxynicotinic acid provide comprehensive information on handling, storage, and disposal. These documents are essential for ensuring safe handling practices in laboratory and industrial settings.